N-(3-Azetidinyl)cyclopentanecarboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of N-(3-Azetidinyl)cyclopentanecarboxamide consists of a cyclopentane ring attached to a carboxamide group and an azetidine ring. The exact 3D structure is not provided in the search results.Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
N-(azetidin-3-yl)cyclopentanecarboxamide: is utilized in the synthesis of new azetidine and oxetane amino acid derivatives. This process involves aza-Michael addition of NH-heterocycles with methyl 2-(azetidin- or oxetan-3-ylidene)acetates . The resulting compounds exhibit a variety of biological activities and are valuable in medicinal chemistry for drug design.
Pharmacophore Development
The azetidine moiety in N-(azetidin-3-yl)cyclopentanecarboxamide serves as a pharmacophore subunit, which is crucial for the development of molecules with specific biological activities. This characteristic makes it a significant compound in the design of new pharmaceuticals .
Suzuki–Miyaura Cross-Coupling Reactions
This compound is also involved in Suzuki–Miyaura cross-coupling reactions, which are pivotal in creating novel heterocyclic compounds. These reactions are essential for diversifying molecular structures in the pursuit of new therapeutic agents .
NMR Spectroscopy and Structural Analysis
Due to its unique structure, N-(azetidin-3-yl)cyclopentanecarboxamide is an excellent candidate for NMR spectroscopy studies. It helps in confirming the structures of novel heterocyclic compounds through various NMR techniques .
High-Resolution Mass Spectrometry (HRMS)
The compound is used in HRMS investigations to determine the precise molecular weight and formula of new chemical entities. This is crucial for the identification and characterization of novel compounds in research .
Organic Synthesis Methodology
N-(azetidin-3-yl)cyclopentanecarboxamide: plays a role in developing new synthetic methodologies. For instance, it is used in the preparation of heterocyclic amino acid derivatives through innovative synthetic routes .
Future Directions
Azetidines, the class of compounds to which N-(3-Azetidinyl)cyclopentanecarboxamide belongs, are important in organic synthesis and medicinal chemistry . Their reactivity is driven by considerable ring strain, but they are more stable than related aziridines . Recent advances in azetidine chemistry suggest future directions may include the development of new molecules with potent activity against highly resistant pathogens .
properties
IUPAC Name |
N-(azetidin-3-yl)cyclopentanecarboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c12-9(7-3-1-2-4-7)11-8-5-10-6-8/h7-8,10H,1-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPIMUWDMSWOUIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(azetidin-3-yl)cyclopentanecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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